Cas no 1002243-85-7 (methyl 1-(4-methoxyphenoxy)methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-(4-methoxyphenoxy)methyl-1H-pyrazole-3-carboxylate
• CAS No: 1002243-85-7
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• MDL: MFCD04050705
• CID: 3058590
• PubChem ID: 4774097
• Update Time: 2025-05-21

methyl 1-(4-methoxyphenoxy)methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxy-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid methyl ester
• methyl 1-(4-methoxyphenoxy)methyl-1H-pyrazole-3-carboxylate
• 1-(4-Methoxy-phenoxymethyl)-1H-pyrazole-3-carboxylic acid methyl ester
• EN300-229347
• Methyl 1-((4-methoxyphenoxy)methyl)-1H-pyrazole-3-carboxylate
• AKOS000307830
• METHYL 1-(4-METHOXYPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLATE
• Methyl1-((4-methoxyphenoxy)methyl)-1H-pyrazole-3-carboxylate
• CS-0302878
• BBL039895
• 1002243-85-7
• STK349497
• methyl 1-[(4-methoxyphenoxy)methyl]pyrazole-3-carboxylate
• 1-(4-methoxy-phenoxymethyl)-1 h-pyrazole-3-carboxylic acid methyl ester
• methyl 1-[(4-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxylate

• MDL： MFCD04050705
• Inchi： 1S/C13H14N2O4/c1-17-10-3-5-11(6-4-10)19-9-15-8-7-12(14-15)13(16)18-2/h3-8H,9H2,1-2H3
• InChI Key： ZSJHJQWBNZKJOR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CN1C=CC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 262.095
• Monoisotopic Mass: 262.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6A^2
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 1-(4-methoxyphenoxy)methyl-1H-pyrazole-3-carboxylate

Research Brief on Methyl 1-(4-Methoxyphenoxy)methyl-1H-pyrazole-3-carboxylate (CAS: 1002243-85-7)

Methyl 1-(4-methoxyphenoxy)methyl-1H-pyrazole-3-carboxylate (CAS: 1002243-85-7) is a pyrazole-based compound that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound belongs to the pyrazole carboxylate family, characterized by a pyrazole ring substituted with a methoxyphenoxy methyl group and a carboxylate ester. Recent studies have explored its role as an intermediate in the synthesis of more complex bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. Its structural flexibility allows for modifications that can enhance pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The results demonstrated moderate COX-2 inhibition, suggesting its potential as a scaffold for designing nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. Further molecular docking studies revealed favorable binding interactions with the COX-2 active site.

Another significant application of methyl 1-(4-methoxyphenoxy)methyl-1H-pyrazole-3-carboxylate lies in its use as a precursor for kinase inhibitors. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its utility in synthesizing pyrazole-3-carboxamide derivatives, which exhibited promising activity against protein kinases involved in cancer progression. The compound's methoxyphenoxy moiety was found to enhance solubility and bioavailability, addressing a common challenge in kinase inhibitor development.

Recent advancements in synthetic methodologies have also improved the efficiency of producing this compound. A green chemistry approach reported in Organic Process Research & Development (2023) utilized microwave-assisted synthesis to achieve higher yields (85-90%) under solvent-free conditions, reducing environmental impact. This innovation aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile. Current research efforts are focused on structural modifications to improve metabolic stability and tissue penetration. Collaborative studies between academic and industrial researchers are underway to explore its full therapeutic potential, particularly in combination therapies for complex diseases.

In conclusion, methyl 1-(4-methoxyphenoxy)methyl-1H-pyrazole-3-carboxylate (CAS: 1002243-85-7) represents a versatile chemical entity with multiple applications in medicinal chemistry. Its dual role as a bioactive compound and synthetic intermediate positions it as a valuable asset in drug discovery pipelines. Future research directions include expanding its structure-activity relationship studies and investigating its potential in emerging therapeutic areas such as neurodegenerative diseases and antimicrobial resistance.